Cas no 2229523-52-6 (2-hydroxy-2-methyl-3-(1-methyl-1H-imidazol-2-yl)propanoic acid)

• Product Name: 2-hydroxy-2-methyl-3-(1-methyl-1H-imidazol-2-yl)propanoic acid
• CAS No: 2229523-52-6
• MF: C₈H₁₂N₂O₃
• MW: 184.192481994629
• CID: 5849574
• PubChem ID: 165970782
• Update Time: 2025-06-15

2-hydroxy-2-methyl-3-(1-methyl-1H-imidazol-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-2-methyl-3-(1-methyl-1H-imidazol-2-yl)propanoic acid
• 2229523-52-6
• EN300-1796961

• Inchi： 1S/C8H12N2O3/c1-8(13,7(11)12)5-6-9-3-4-10(6)2/h3-4,13H,5H2,1-2H3,(H,11,12)
• InChI Key： AMMWJTWURZFSNP-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)(C)CC1=NC=CN1C

Computed Properties

• Exact Mass: 184.08479225g/mol
• Monoisotopic Mass: 184.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 75.4Ų

Additional information on 2-hydroxy-2-methyl-3-(1-methyl-1H-imidazol-2-yl)propanoic acid

Research Briefing on 2-hydroxy-2-methyl-3-(1-methyl-1H-imidazol-2-yl)propanoic acid (CAS: 2229523-52-6)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the potential of 2-hydroxy-2-methyl-3-(1-methyl-1H-imidazol-2-yl)propanoic acid (CAS: 2229523-52-6) as a promising compound for therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest studies, methodologies, and findings related to this compound, offering valuable insights for professionals in the field.

The compound, characterized by its unique imidazole and propanoic acid moieties, has garnered attention due to its potential role in modulating biological pathways. Recent studies have focused on its synthesis, structural characterization, and biological activity, particularly in the context of enzyme inhibition and receptor binding. The CAS number 2229523-52-6 serves as a critical identifier for tracking research and development efforts related to this molecule.

One of the key findings from recent research is the compound's ability to act as a selective inhibitor of certain enzymes involved in inflammatory pathways. In vitro studies have demonstrated its efficacy in reducing the production of pro-inflammatory cytokines, suggesting potential applications in the treatment of chronic inflammatory diseases. Additionally, its structural features have been explored for their role in enhancing bioavailability and metabolic stability.

Further investigations have employed advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to elucidate the compound's three-dimensional structure and interaction with biological targets. These studies have provided critical insights into the molecular mechanisms underlying its activity, paving the way for the design of derivatives with improved pharmacological properties.

In conclusion, 2-hydroxy-2-methyl-3-(1-methyl-1H-imidazol-2-yl)propanoic acid (CAS: 2229523-52-6) represents a promising candidate for further development in medicinal chemistry. Its unique structural and functional properties, combined with recent advancements in understanding its biological activity, highlight its potential as a therapeutic agent. Future research should focus on optimizing its pharmacokinetic profile and evaluating its efficacy in preclinical models to advance its translation into clinical applications.